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Compound of Interest

Compound Name: 12-Hydroxydihydrochelirubine

Cat. No.: B1204688

For Researchers, Scientists, and Drug Development Professionals
Introduction

12-Hydroxydihydrochelirubine is a derivative of the natural benzophenanthridine alkaloid,
chelerythrine. Chelerythrine has demonstrated a range of biological activities, including
anticancer properties against various cancer types such as liver, gastric, breast, renal, and
cervical cancers.[1] The mechanisms of action for chelerythrine involve the induction of
apoptosis, cell cycle arrest, and promotion of autophagy in tumor cells.[1] While the specific
cellular effects and sensitive cell lines for 12-Hydroxydihydrochelirubine are not yet
extensively documented in publicly available literature, its structural similarity to chelerythrine
suggests it may possess similar cytotoxic and anticancer properties. The development of
chelerythrine analogs aims to enhance specificity for cancer cells and reduce cytotoxicity in
non-cancerous cells.[1]

These application notes provide a comprehensive framework for researchers to systematically
evaluate the anticancer potential of 12-Hydroxydihydrochelirubine, from determining its
cytotoxic concentration to elucidating its mechanism of action.

Hypothetical Signaling Pathway for 12-
Hydroxydihydrochelirubine-Induced Apoptosis
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Based on the known mechanisms of the parent compound chelerythrine, it is hypothesized that
12-Hydroxydihydrochelirubine may induce apoptosis through the intrinsic pathway. This
could involve the modulation of Bcl-2 family proteins, leading to mitochondrial outer membrane
permeabilization, cytochrome c release, and subsequent activation of the caspase cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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